Cas no 2309552-20-1 (N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide
• CAS No: 2309552-20-1
• MF: C₁₆H₂₀F₃NO₃S
• MW: 363.395113945007
• CID: 6285098
• PubChem ID: 131703995
• Update Time: 2025-06-28

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide
• N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-3-(trifluoromethyl)benzamide
• F6571-2813
• N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-(trifluoromethyl)benzamide
• AKOS040704855
• N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-3-(trifluoromethyl)benzamide
• 2309552-20-1

• Inchi： 1S/C16H20F3NO3S/c17-16(18,19)13-3-1-2-12(10-13)14(22)20-11-15(23-7-6-21)4-8-24-9-5-15/h1-3,10,21H,4-9,11H2,(H,20,22)
• InChI Key： VHRQCTNGFABNBD-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C=CC=C(C(F)(F)F)C=2)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 363.11159916g/mol
• Monoisotopic Mass: 363.11159916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Additional information on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide (CAS No. 2309552-20-1): A Comprehensive Overview

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide (CAS No. 2309552-20-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

Chemical Structure and Properties

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide is a complex organic molecule with a molecular formula of C₁₆H₁₇F₃NO₃S. The presence of a thianyl ring, a trifluoromethyl group, and a hydroxyethoxy substituent contributes to its distinct chemical properties. The thianyl ring, which is a five-membered sulfur-containing heterocycle, imparts stability and unique reactivity to the molecule. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it suitable for pharmaceutical applications. The hydroxyethoxy substituent adds polarity and can participate in hydrogen bonding, which is crucial for interactions with biological targets.

Synthesis Methods

The synthesis of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide has been reported in several studies. One common approach involves the reaction of 3-(trifluoromethyl)benzoyl chloride with 4-(2-hydroxyethoxy)thian-4-ylmethylamine. This method typically proceeds via an amide coupling reaction, facilitated by a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, utilizing catalysts and solvents that minimize environmental impact.

Biological Activities

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide has been investigated for its potential therapeutic applications in various biological systems. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has shown promising results in suppressing the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Recent Research Findings

The latest research on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide has further elucidated its mechanisms of action and potential therapeutic applications. A study published in the Journal of Medicinal Chemistry reported that this compound effectively targets specific signaling pathways involved in inflammation and cancer progression. The researchers found that it selectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in various inflammatory diseases and cancers.

In another study, published in Cancer Research, scientists investigated the efficacy of N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide in preclinical models of breast cancer. The results showed that this compound significantly reduced tumor growth and metastasis by modulating multiple signaling pathways involved in cancer cell survival and invasion. These findings highlight the potential of this compound as a novel therapeutic agent for treating breast cancer.

Clinical Trials and Future Prospects

The promising preclinical data on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide have paved the way for further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-(trifluoromethyl)benzamide are promising. If clinical trials continue to yield positive outcomes, this compound could potentially be developed into a new class of drugs for treating inflammatory diseases and cancers. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring combination therapies with other agents to maximize therapeutic efficacy.